molecular formula CClO2- B8618190 Carbonochloridate CAS No. 88015-38-7

Carbonochloridate

Cat. No. B8618190
CAS RN: 88015-38-7
M. Wt: 79.46 g/mol
InChI Key: AOGYCOYQMAVAFD-UHFFFAOYSA-M
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Description

Carbonochloridate is a useful research compound. Its molecular formula is CClO2- and its molecular weight is 79.46 g/mol. The purity is usually 95%.
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properties

CAS RN

88015-38-7

Product Name

Carbonochloridate

Molecular Formula

CClO2-

Molecular Weight

79.46 g/mol

IUPAC Name

carbonochloridate

InChI

InChI=1S/CHClO2/c2-1(3)4/h(H,3,4)/p-1

InChI Key

AOGYCOYQMAVAFD-UHFFFAOYSA-M

Canonical SMILES

C(=O)([O-])Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

Picolinic acid compound 4 is reacted with an organic base, e.g., triethylamine, followed by an acid chloride, e.g., pivaloyl chloride or a chloroformate, e.g., C2H5OCOCl in a suitable solvent such as dichloromethane at a temperature of about −30° C. to 0° C. to give a mixed anhydride. To the mixture is added NH2R5 at a temperature of −30° C. to 0° C. either neat or as a solution in a suitable solvent to form amide compound 2.
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